Indole-3-carboxaldehyde
Indole-3-carboxaldehyde
1H-Indole-3-carboxaldehyde, also known as indole-3-aldehyde or 3-formylindole, belongs to the class of organic compounds known as indoles. Indoles are compounds containing an indole moiety, which consists of pyrrole ring fused to benzene to form 2, 3-benzopyrrole. 1H-Indole-3-carboxaldehyde exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1H-indole-3-carboxaldehyde is primarily located in the cytoplasm. Outside of the human body, 1H-indole-3-carboxaldehyde can be found in a number of food items such as garden tomato, cucumber, brussel sprouts, and barley. This makes 1H-indole-3-carboxaldehyde a potential biomarker for the consumption of these food products.
Indole-3-carbaldehyde is a heteroarenecarbaldehyde that is indole in which the hydrogen at position 3 has been replaced by a formyl group. It has a role as a plant metabolite, a human xenobiotic metabolite, a bacterial metabolite and a marine metabolite. It is a heteroarenecarbaldehyde, an indole alkaloid and a member of indoles.
Indole-3-carbaldehyde is a heteroarenecarbaldehyde that is indole in which the hydrogen at position 3 has been replaced by a formyl group. It has a role as a plant metabolite, a human xenobiotic metabolite, a bacterial metabolite and a marine metabolite. It is a heteroarenecarbaldehyde, an indole alkaloid and a member of indoles.
Brand Name:
Vulcanchem
CAS No.:
487-89-8
VCID:
VC0046971
InChI:
InChI=1S/C9H7NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10H
SMILES:
C1=CC=C2C(=C1)C(=CN2)C=O
Molecular Formula:
C9H7NO
Molecular Weight:
145.16 g/mol
Indole-3-carboxaldehyde
CAS No.: 487-89-8
Reference Standards
VCID: VC0046971
Molecular Formula: C9H7NO
Molecular Weight: 145.16 g/mol
| CAS No. | 487-89-8 |
|---|---|
| Product Name | Indole-3-carboxaldehyde |
| Molecular Formula | C9H7NO |
| Molecular Weight | 145.16 g/mol |
| IUPAC Name | 1H-indole-3-carbaldehyde |
| Standard InChI | InChI=1S/C9H7NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10H |
| Standard InChIKey | OLNJUISKUQQNIM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)C=O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)C=O |
| Melting Point | 196.5 °C 197-199°C |
| Physical Description | Solid |
| Description | 1H-Indole-3-carboxaldehyde, also known as indole-3-aldehyde or 3-formylindole, belongs to the class of organic compounds known as indoles. Indoles are compounds containing an indole moiety, which consists of pyrrole ring fused to benzene to form 2, 3-benzopyrrole. 1H-Indole-3-carboxaldehyde exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1H-indole-3-carboxaldehyde is primarily located in the cytoplasm. Outside of the human body, 1H-indole-3-carboxaldehyde can be found in a number of food items such as garden tomato, cucumber, brussel sprouts, and barley. This makes 1H-indole-3-carboxaldehyde a potential biomarker for the consumption of these food products. Indole-3-carbaldehyde is a heteroarenecarbaldehyde that is indole in which the hydrogen at position 3 has been replaced by a formyl group. It has a role as a plant metabolite, a human xenobiotic metabolite, a bacterial metabolite and a marine metabolite. It is a heteroarenecarbaldehyde, an indole alkaloid and a member of indoles. |
| Synonyms | 1H-Indole-3-aldehyde; 1H-Indole-3-carbaldehyde; 1H-Indole-3-methanal; 3-Formyl-1H-indole; 3-Formylindole; 3-Indolylformaldehyde; Indole-3-aldehyde; Indole-3-carbaldehyde; NSC 10118; β-Indolylaldehyde |
| PubChem Compound | 10256 |
| Last Modified | Nov 11 2021 |
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